N-(3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(1H-imidazo[4,5-b]pyridin-2-ylsulfanyl)acetamide
• InChI: InChI=1S/C14H11FN4OS/c15-9-3-1-4-10(7-9)17-12(20)8-21-14-18-11-5-2-6-16-13(11)19-14/h1-7H,8H2,(H,17,20)(H,16,18,19)
• InChI Key: NAPROMGLPYRNHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CSC2=NC3=C(N2)C=CC=N3
• Molecular Formula: C14H11FN4OS
• Molecular Weight: 302.33 g/mol

Description

N-(3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide, also known as FIPI, is a small molecule inhibitor that has been widely used in scientific research. It was first developed by researchers at the University of Illinois in 2009 and has since been used in various studies to investigate its mechanism of action and its potential applications in different fields.

Scientific Research Applications

Radiochemical Synthesis for Imaging Applications

N-(3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide and its derivatives are utilized in radiochemical synthesis, particularly for imaging applications. For example, the synthesis of substituted [123I]imidazo[1,2-α]pyridines, which are high affinity and selective ligands for Peripheral Benzodiazepine Receptors (PBR), can be applied in vivo using Single Photon Emission Computed Tomography (SPECT) (Katsifis et al., 2000).

Antitumor Properties

Some derivatives of N-(3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide have shown promising antitumor activities. For instance, the synthesis and evaluation of N-(8-(3-ureidophenyl)imidazo[1,2-a]pyridin-6-yl)acetamide derivatives revealed excellent anticancer activity against certain cell lines, indicating their potential for in-depth study of antitumor properties (Yu Chena et al., 2022).

Crystal Structure and Vibrational Properties

The structural and vibrational properties of compounds similar to N-(3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide are also areas of research interest. Studies involving crystal structure analysis and theoretical calculations provide insights into the stability and interactions of these compounds, which can be crucial for understanding their biological activity and potential applications (Dong-Mei Chen et al., 2021).

Radiolabelling for Peripheral Benzodiazepine Receptor Tracers

Radiolabelling of imidazo[1,2-a]pyridine derivatives, including those similar to N-(3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide, is significant for developing peripheral benzodiazepine receptor tracers. Such tracers can be used for the potential study of neurodegenerative disorders (Huang Gang, 2006).

Synthesis and Characterization for Novel Applications

The synthesis and characterization of novel conformers of related compounds, involving complex reaction sequences, have been researched. These studies contribute to the development of new materials with potential applications in various fields, including bioimaging and sensor technologies (Ablo Evrard et al., 2022).